Cas no 2538-87-6 (p-Coumaraldehyde)

p-Coumaraldehyde structure
p-Coumaraldehyde structure
Product Name:p-Coumaraldehyde
CAS No:2538-87-6
MF:C9H8O2
MW:148.158622741699
MDL:MFCD00599378
CID:1034125
PubChem ID:641301
Update Time:2024-10-30

p-Coumaraldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Hydroxyphenyl)acrylaldehyde
    • p-Coumaraldehyde
    • (E)-3-(4-hydroxyphenyl)prop-2-enal
    • 4-HYDROXYLCINNAMALDEHYDE
    • p-Coumaroyl aldehyde
    • p-Hydroxycinnamaldehyde
    • 4-hydroxycinnamaldehyde
    • 4-Hydroxycinnamyl aldehyde
    • p-coumaryl aldehyde
    • COUMARALDEHYDE
    • (E)-3-(4-hydroxyphenyl)-2-propenal
    • (2E)-3-(4-hydroxyphenyl)acrylaldehyde
    • trans-p-Hydroxycinnamaldehyde
    • (2E)-3-(4-hydroxyphenyl)prop-2-enal
    • (E)-3-(4-Hydroxyphenyl)acrylaldehyde
    • 2-propenal, 3-(4-hydroxyphenyl)-, (2E)-
    • 3-(4-hydroxyphenyl)prop-2-enal
    • 4-coumaraldehyde
    • (E)-4-coumaraldehyd
    • O10873
    • trans-4-hydroxycinnamaldehyde
    • NCGC00095729-01
    • AS-50095
    • bmse010084
    • A817838
    • SPECTRUM231070
    • 2538-87-6
    • 20711-53-9
    • DTXSID001314202
    • MFCD00599378
    • InChI=1/C9H8O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-7,11H/b2-1
    • CS-0188261
    • 4-hydroxy cinnamaldehyde
    • CHEBI:28353
    • SCHEMBL196960
    • AKOS006271961
    • Q27103652
    • bmse000611
    • AMY5023
    • C05608
    • CHEMBL431836
    • J-510715
    • SCHEMBL197453
    • (E)-4-coumaraldehyde
    • CCG-39470
    • trans-p-Coumaraldehyde
    • MCC6940
    • p-hydroxylcinnamaldehyde
    • Spectrum2_001963
    • CHEBI:181650
    • DTXSID201313650
    • AKOS017404930
    • SPBio_002085
    • 2-Propenal, 3-(4-hydroxyphenyl)-
    • 3-(4-Hydroxyphenyl)-2-propenal; (E)-form
    • ConMedNP.3006
    • DB-131165
    • MDL: MFCD00599378
    • Inchi: 1S/C9H8O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-7,11H/b2-1+
    • InChI Key: CJXMVKYNVIGQBS-OWOJBTEDSA-N
    • SMILES: OC1C=CC(/C=C/C=O)=CC=1

Computed Properties

  • Exact Mass: 148.052429494g/mol
  • Monoisotopic Mass: 148.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 140 ºC
  • Boiling Point: 309.4±17.0 ºC (760 Torr),
  • Flash Point: 130.9±13.5 ºC,
  • Solubility: Slightly soluble (5.8 g/l) (25 º C),

p-Coumaraldehyde Pricemore >>

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abcr
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